N-(4-methoxyphenyl)-2,2-diphenylpropanamide

• IUPAC Name: N-(4-methoxyphenyl)-2,2-diphenylpropanamide
• InChI: InChI=1S/C22H21NO2/c1-22(17-9-5-3-6-10-17,18-11-7-4-8-12-18)21(24)23-19-13-15-20(25-2)16-14-19/h3-16H,1-2H3,(H,23,24)
• InChI Key: PJBGBQGVNMLQKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol

Description

N-(4-methoxyphenyl)-2,2-diphenylpropanamide, also known as methoxydiphenylamine or MDA, is a synthetic compound that belongs to the class of diphenylpropanamides. MDA has gained significant attention in scientific research due to its potential applications in medicine, particularly in the treatment of cancer and inflammation.

Mechanism of Action

The mechanism of action of MDA is not fully understood, but several studies have suggested that it works by inhibiting various signaling pathways that are involved in cancer growth and inflammation. MDA has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer growth. Additionally, MDA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects
MDA has been shown to have several biochemical and physiological effects. In vitro studies have shown that MDA inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. MDA has also been shown to reduce the production of reactive oxygen species (ROS), which are known to cause oxidative damage to cells. Additionally, MDA has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Advantages and Limitations for Lab Experiments

MDA has several advantages for lab experiments, including its ease of synthesis and its relatively low cost. Additionally, MDA has been shown to have low toxicity in animal models, making it a safe compound for use in lab experiments. However, MDA has some limitations, including its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of MDA. One potential area of research is the development of MDA derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of MDA and its potential applications in the treatment of various diseases. Finally, more studies are needed to evaluate the safety and efficacy of MDA in human clinical trials.
Conclusion
In conclusion, N-(4-methoxyphenyl)-2,2-diphenylpropanamide, or MDA, is a synthetic compound that exhibits anti-inflammatory, antioxidant, and anticancer properties. MDA has been shown to inhibit the growth of various cancer cells and reduce inflammation in animal models of arthritis and colitis. MDA has several advantages for lab experiments, including its ease of synthesis and low toxicity. However, further studies are needed to fully understand the mechanism of action of MDA and its potential applications in the treatment of various diseases.

Synthesis Methods

MDA can be synthesized through a multistep process involving the reaction of aniline with benzaldehyde followed by the reduction of the intermediate product using sodium borohydride. The final product is obtained through the reaction of the reduced intermediate with 4-methoxybenzoyl chloride. The synthesis of MDA is a relatively simple process, making it an attractive compound for scientific research.

Scientific Research Applications

MDA has been extensively studied for its potential applications in medicine. Several studies have shown that MDA exhibits anti-inflammatory, antioxidant, and anticancer properties, making it a promising drug candidate for the treatment of various diseases. MDA has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Additionally, MDA has been shown to reduce inflammation in animal models of arthritis and colitis.